4-[(Cyclopropylmethyl)amino]oxolan-3-ol

Specification

• CAS No.: 1183554-80-4
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.213
• IUPAC Name: 4-(cyclopropylmethylamino)oxolan-3-ol
• Standard InChI: InChI=1S/C8H15NO2/c10-8-5-11-4-7(8)9-3-6-1-2-6/h6-10H,1-5H2
• Standard InChI Key: JWUBAXLHOBRZLE-UHFFFAOYSA-N
• SMILES: C1CC1CNC2COCC2O

Introduction

4-[(Cyclopropylmethyl)amino]oxolan-3-ol is a complex organic compound that has garnered attention in chemical synthesis due to its unique structure and potential applications. This compound is typically synthesized through the reaction of cyclopropylmethylamine with an appropriate oxirane derivative. The molecular structure of 4-[(Cyclopropylmethyl)amino]oxolan-3-ol includes 15 hydrogen atoms, 8 carbon atoms, 1 nitrogen atom, and 2 oxygen atoms.

Synthesis Steps:

• Preparation of Oxirane Derivative: The oxirane derivative is prepared through methods such as the epoxidation of an alkene.

• Reaction with Cyclopropylmethylamine: Cyclopropylmethylamine is then reacted with the oxirane derivative under suitable conditions to open the epoxide ring and form the oxolan-3-ol structure with the cyclopropylmethylamino group attached.

Potential Applications

While specific applications of 4-[(Cyclopropylmethyl)amino]oxolan-3-ol are not extensively documented, compounds with similar structures are often explored for their biological activities, such as anticancer or antimicrobial properties. The presence of an amino group and a cyclic structure suggests potential for interaction with biological targets.

Research Findings and Future Directions

Research on 4-[(Cyclopropylmethyl)amino]oxolan-3-ol is limited, but studies on analogous compounds indicate potential avenues for investigation. For instance, compounds with oxolan rings or cyclopropyl groups have shown promise in medicinal chemistry due to their unique pharmacokinetic profiles.

Future Research Directions:

• Biological Activity Assessment: Investigating the compound's activity against various biological targets, such as enzymes or receptors.

• Synthetic Method Optimization: Improving the synthesis efficiency and yield to facilitate larger-scale production.

• Derivative Synthesis: Exploring derivatives with modified functional groups to enhance biological activity or stability.